Cas no 2248216-78-4 ((2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine)

• Product Name: (2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine
• CAS No: 2248216-78-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6290948
• PubChem ID: 137939278
• Update Time: 2025-08-05

(2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248216-78-4
• (2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine
• EN300-6507131
• (2S)-2-(3,4-dihydro-2H-1-benzopyran-4-yl)propan-1-amine

• Inchi： 1S/C12H17NO/c1-9(8-13)10-6-7-14-12-5-3-2-4-11(10)12/h2-5,9-10H,6-8,13H2,1H3/t9-,10?/m1/s1
• InChI Key： PZNGZKLCGZWOHM-YHMJZVADSA-N
• SMILES： O1C2C=CC=CC=2C(CC1)[C@H](C)CN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine

Introduction to (2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine and Its Significance in Modern Medicinal Chemistry

(2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine, with the CAS number 2248216-78-4, represents a compound of considerable interest in the field of medicinal chemistry. This enantiomerically pure amine derivative has garnered attention due to its structural features and potential biological activities. The compound belongs to the chromen class of heterocyclic compounds, which are widely recognized for their pharmacological properties.

The chromen scaffold, characterized by a benzopyranone core, is a privileged structure in drug discovery. It is found in numerous bioactive molecules, including anticoagulants, antioxidants, and antimicrobial agents. The specific substitution pattern in (2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine imparts unique chemical and biological properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds in pharmaceutical research. The stereochemistry of a molecule can significantly influence its biological activity, efficacy, and safety profile. The (S)-configuration of the amine group in this compound is particularly noteworthy, as it may confer specific interactions with biological targets.

One of the most compelling aspects of (2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine is its potential as a lead compound for the development of novel therapeutic agents. The chromen moiety has demonstrated various pharmacological effects, including anti-inflammatory, anticancer, and neuroprotective activities. By incorporating this scaffold with an amine side chain, researchers aim to modulate these properties further.

Recent studies have highlighted the importance of chromen derivatives in addressing complex diseases. For instance, compounds with similar structural motifs have shown promise in inhibiting key enzymes involved in metabolic disorders and inflammation. The amine functional group in (2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine provides a site for further chemical modification, enabling the design of molecules with enhanced binding affinity and selectivity.

The synthesis of enantiomerically pure compounds like (2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine presents both challenges and opportunities. Advanced synthetic methodologies are required to achieve high enantiomeric purity while maintaining scalability. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to isolate the desired enantiomer.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Preliminary studies suggest that the structural features of (2S)-2-(3,4-Dihydro-2H-chromen-4-yl)propan-1-amine may contribute to favorable pharmacokinetic profiles.

In conclusion, (2S)-2-(3,4-Dihydro-2H-chromen-4-yloxy)propanamidine represents a promising compound in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.